Cas no 2228904-72-9 (5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine)

• Product Name: 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine
• CAS No: 2228904-72-9
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 6029682
• PubChem ID: 165649650
• Update Time: 2025-10-28

5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine
• EN300-1936981
• 2228904-72-9

• Inchi： 1S/C10H7BrClN/c1-2-10(3-4-10)8-5-7(11)6-13-9(8)12/h1,5-6H,3-4H2
• InChI Key： ULMJMDIDILEIQC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C#C)CC1)Cl

Computed Properties

• Exact Mass: 254.94504g/mol
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine

Introduction to 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine (CAS No. 2228904-72-9)

5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine, identified by its CAS number 2228904-72-9, is a versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on the pyridine ring and a terminal 1-ethynylcyclopropyl group, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules.

The structural features of 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine make it a valuable building block for medicinal chemists. The presence of both bromo and chloro atoms provides multiple sites for further functionalization, enabling the construction of complex molecular architectures. Additionally, the 1-ethynylcyclopropyl moiety introduces a reactive site that can be utilized in various coupling reactions, such as Sonogashira couplings, which are widely employed in drug development.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds as pharmacophores. Pyridine derivatives, in particular, have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The compound 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine is no exception and has been investigated for its potential role in the development of novel therapeutic agents.

One of the most compelling aspects of 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The structural features of this compound make it an attractive candidate for designing kinase inhibitors with improved selectivity and efficacy.

Recent studies have demonstrated the effectiveness of 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine as a precursor in the synthesis of novel kinase inhibitors. For instance, researchers have utilized this compound to develop inhibitors targeting Bruton's tyrosine kinase (BTK), which is overexpressed in certain types of leukemia and autoimmune disorders. The bromo and chloro substituents on the pyridine ring have been strategically modified to enhance binding affinity to the kinase active site, while the 1-ethynylcyclopropyl group has been incorporated to improve metabolic stability.

The synthesis of 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromination and chlorination steps are critical and must be performed under controlled conditions to avoid unwanted side reactions. Additionally, the introduction of the 1-ethynylcyclopropyl group typically requires a Sonogashira coupling reaction, which necessitates the use of specialized reagents and catalysts.

In conclusion, 5-bromo-2-chloro-3-(1-ethynylcyclopropyl)pyridine (CAS No. 2228904-72-9) is a promising intermediate with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for the synthesis of bioactive molecules, particularly kinase inhibitors. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.